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Compound of Interest

Compound Name: 1-Methyl-2,2-diphenylethylene

Cat. No.: B184158

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Synonyms

The compound 1-Methyl-2,2-diphenylethylene is systematically named 1-phenylprop-1-
enylbenzene according to IUPAC nomenclature.[1][2] It is a well-documented chemical
intermediate with a variety of synonyms used in literature and commercial listings.
Understanding these synonyms is crucial for comprehensive literature searches and material
sourcing.

Common Synonyms:[2][3][4][5]

1,1-Diphenylpropene

e 1,1-Diphenyl-1-propene

e Benzene, 1,1'-(1-propenylidene)bis-

e 1-Methyl-2,2-diphenylethene

e 2-Methyl-1,1-diphenylethylene

e a-Methylstilbene (less common, can be ambiguous)

Chemical Identifiers:
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e CAS Number: 778-66-5[1]
e Molecular Formula: CisH1a4[1]
e Molecular Weight: 194.27 g/mol [1][2]

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physicochemical and spectroscopic properties of 1-
Methyl-2,2-diphenylethylene is fundamental for its application in research and synthesis.

Property Value Reference
Melting Point 48.5-51°C [41[6]
Boiling Point 280.5 - 285 °C at 760 mmHg [2][4]
Density 0.986 - 1.010 g/cm3 [2][4]
Refractive Index 1.576 - 1.593 [41[6]

Flash Point 131.9°C [6]

XLogP3 4.1 [6]

Spectroscopic Data: Spectroscopic analysis is essential for the structural confirmation of 1-
Methyl-2,2-diphenylethylene. A summary of available spectroscopic data is presented below.
Detailed spectra can be accessed through the provided database links.

Spectroscopy Type Database/Reference
1H NMR SpectraBase

13C NMR PubChem

FTIR SpectraBase

Raman SpectraBase

Mass Spectrometry (GC-MS) SpectraBase
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Synthesis and Experimental Protocols

Several synthetic routes to 1-Methyl-2,2-diphenylethylene have been reported. The choice of
method often depends on the availability of starting materials, desired scale, and laboratory
capabilities.

Grignard Reaction followed by Dehydration

A common and reliable method involves the Grignard reaction between a phenylmagnesium
halide and propanone (acetone), followed by the dehydration of the resulting tertiary alcohol.[1]

Workflow for Grignard Synthesis and Dehydration:

Step 1: Grignard Reaction

Phenylmagnesium Bromide Propanone (Acetone)

Et20

1,1-Diphenyl-1-propanol

Step 2: Dehydration

1,1-Diphenyl-1-propanol

2S04 / Heat

1-Methyl-2,2-diphenylethylene

Click to download full resolution via product page
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Caption: Synthesis of 1-Methyl-2,2-diphenylethylene via Grignard reaction and subsequent
dehydration.

Experimental Protocol:

e Step 1: Synthesis of 1,1-Diphenyl-1-propanol

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 eq).

Add a small volume of anhydrous diethyl ether to cover the magnesium.

Add a solution of bromobenzene (1.0 eq) in anhydrous diethyl ether dropwise via the
dropping funnel to initiate the Grignard reaction.

Once the reaction has started (as evidenced by cloudiness and gentle refluxing), add the
remaining bromobenzene solution at a rate that maintains a steady reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the Grignard reagent.

Cool the flask to 0 °C in an ice bath.

Add a solution of propanone (1.0 eq) in anhydrous diethyl ether dropwise with vigorous
stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 1 hour.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure to yield crude 1,1-diphenyl-1-propanol.

o Step 2: Dehydration to 1-Methyl-2,2-diphenylethylene
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o Place the crude 1,1-diphenyl-1-propanol in a round-bottom flask.

o Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-
toluenesulfonic acid.

o Heat the mixture with stirring. The reaction progress can be monitored by thin-layer
chromatography.

o Upon completion, cool the reaction mixture and dilute with water.
o Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

o Wash the combined organic layers with a saturated sodium bicarbonate solution and then
with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel or by recrystallization to
obtain pure 1-Methyl-2,2-diphenylethylene.

Wittig Reaction

The Wittig reaction provides an alternative route to 1-Methyl-2,2-diphenylethylene, typically
involving the reaction of a phosphonium ylide with a ketone.

Conceptual Workflow for Wittig Synthesis:
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Ethyltriphenylphosphonium Bromide Strong Base (e.g., n-BuLi)
Phosphonium Ylide Benzophenone

' '

1-Methyl-2,2-diphenylethylene

i

I

v
Triphenylphosphine Oxide

Click to download full resolution via product page

Caption: General scheme for the synthesis of 1-Methyl-2,2-diphenylethylene using the Wittig
reaction.

Experimental Protocol Outline:

e Ylide Generation: Prepare the phosphonium ylide by treating ethyltriphenylphosphonium
bromide with a strong base, such as n-butyllithium or sodium hydride, in an anhydrous
aprotic solvent like THF or DMSO.

¢ Reaction with Ketone: Add benzophenone to the ylide solution at a controlled temperature
(often low temperatures are initially required).

o Work-up and Purification: After the reaction is complete, quench the reaction mixture and
perform a standard aqueous work-up. The product, 1-Methyl-2,2-diphenylethylene, is then
isolated and purified, typically by chromatography to separate it from the triphenylphosphine
oxide byproduct.

Chemical Reactivity and Potential Applications
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The chemical reactivity of 1-Methyl-2,2-diphenylethylene is dominated by its carbon-carbon
double bond and the presence of the two phenyl groups.

» Electrophilic Addition: The double bond can undergo electrophilic addition reactions,
although the steric hindrance from the two phenyl groups can influence the regioselectivity
and reaction rate.

o Polymerization: Like other styrenic monomers, 1-Methyl-2,2-diphenylethylene can
participate in polymerization reactions, often as a comonomer to modify the properties of the
resulting polymer.[1]

o Hydroalkylation: It can undergo hydroalkylation reactions, for example, mediated by
magnesium hydride.[7]

The primary application of 1-Methyl-2,2-diphenylethylene is as a building block in organic
synthesis for the preparation of more complex molecules.

Pharmacology and Toxicology

Currently, there is a lack of specific, in-depth pharmacological and toxicological data for 1-
Methyl-2,2-diphenylethylene in the public domain. Much of the available information is for
structurally related compounds, such as other stilbene derivatives or chalcones.

General Observations for Related Compounds:

e Chalcones (1,3-diphenyl-2-propen-1-ones): This class of compounds is known to exhibit a
wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor
effects.[8] Some derivatives have been investigated as inhibitors of the NLRP3
inflammasome[9] and as selective COX-1/COX-2 inhibitors[10].

¢ Phenylpropanoids: This broader class of natural products, which includes compounds with a
C6-C3 skeleton, has been studied for various pharmacological properties, including anti-
inflammatory actions.[11]

Toxicological Profile:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b184158?utm_src=pdf-body
https://www.benchchem.com/product/b184158?utm_src=pdf-body
https://www.smolecule.com/products/s575148
https://www.researchgate.net/figure/aThe-reaction-with-1-1-diphenylpropene-18-aThe-reaction-with_fig3_376526937
https://www.benchchem.com/product/b184158?utm_src=pdf-body
https://www.benchchem.com/product/b184158?utm_src=pdf-body
https://www.benchchem.com/product/b184158?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22876943/
https://www.mdpi.com/1420-3049/30/16/3340
https://pubmed.ncbi.nlm.nih.gov/16798002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270723/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed toxicological studies specifically on 1-Methyl-2,2-diphenylethylene are not readily
available. However, based on its structure as an aromatic hydrocarbon, general handling
precautions are advised. Potential hazards may include skin and eye irritation.[1] For the
related compound 1,1-diphenylpropane, GHS classifications indicate it can cause skin and
serious eye irritation, and may cause respiratory irritation.[12] It is crucial to handle 1-Methyl-
2,2-diphenylethylene with appropriate personal protective equipment in a well-ventilated area
until more specific toxicity data becomes available. The toxicological properties have not been
fully investigated.[13]

Conclusion

1-Methyl-2,2-diphenylethylene is a valuable chemical intermediate with well-defined
physicochemical properties and established synthetic routes. Its reactivity makes it a useful
building block in organic synthesis. While there is a significant body of research on structurally
related compounds, particularly in the area of pharmacology, there is a clear need for further
investigation into the specific biological activities and toxicological profile of 1-Methyl-2,2-
diphenylethylene to fully understand its potential applications in drug discovery and
development. Researchers are encouraged to consult the primary literature and safety data
sheets before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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